Cas no 133512-64-8 (1-4-(pentafluoroethyl)phenylethan-1-one)

• Product Name: 1-4-(pentafluoroethyl)phenylethan-1-one
• CAS No: 133512-64-8
• MF: C₁₀H₇F₅O
• MW: 238.154000520706
• CID: 4695353
• PubChem ID: 15134943
• Update Time: 2025-05-22

1-4-(pentafluoroethyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 4 inverted exclamation mark -(Pentafluoroethyl)acetophenone
• 1-[4-(1,1,2,2,2-PENTAFLUOROETHYL)PHENYL]ETHANONE
• 4 Inverted exclamation mark-(Pentafluoroethyl)acetophenone
• 1-4-(pentafluoroethyl)phenylethan-1-one

• Inchi： 1S/C10H7F5O/c1-6(16)7-2-4-8(5-3-7)9(11,12)10(13,14)15/h2-5H,1H3
• InChI Key： MJKWGQSNHHRITB-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC(C(C)=O)=CC=1)F

Computed Properties

• Exact Mass: 238.04170565 g/mol
• Monoisotopic Mass: 238.04170565 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1
• Molecular Weight: 238.15

Additional information on 1-4-(pentafluoroethyl)phenylethan-1-one

1-4-(Pentafluoroethyl)phenylethan-1-one: A Comprehensive Overview

The compound with CAS No. 133512-64-8, commonly referred to as 1-4-(pentafluoroethyl)phenylethan-1-one, is a highly specialized organic compound that has garnered significant attention in various scientific and industrial domains. This compound is notable for its unique structure, which combines a pentafluoroethyl group attached to a phenyl ring, further connected to an ethanone moiety. The pentafluoroethyl group introduces distinct electronic and steric properties, making this compound highly versatile in its applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 1-4-(pentafluoroethyl)phenylethan-1-one, leveraging cutting-edge techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods. These methods not only enhance the efficiency of synthesis but also ensure high purity, which is critical for its use in sensitive applications such as pharmaceuticals and agrochemicals.

The physical properties of 1-4-(pentafluoroethyl)phenylethan-1-one are equally intriguing. Its melting point and boiling point are significantly influenced by the electron-withdrawing nature of the pentafluoroethyl group, which increases the compound's stability under thermal conditions. Additionally, the compound exhibits a high degree of lipophilicity, making it an ideal candidate for formulations requiring enhanced bioavailability.

In terms of applications, 1-4-(pentafluoroethyl)phenylethan-1-one has found its niche in the pharmaceutical industry as an intermediate in drug development. Its ability to modulate receptor activity has been extensively studied, with recent research highlighting its potential in treating central nervous system disorders. Furthermore, its role as a precursor in the synthesis of advanced materials, such as fluoropolymers, underscores its importance in material science.

The environmental impact of 1-4-(pentafluoroethyl)phenylethan-1-one has also been a focal point of recent studies. Researchers have investigated its biodegradation pathways and toxicity profiles, ensuring that its use aligns with sustainable practices. These studies have demonstrated that while the compound is persistent in certain environments, it does not pose significant risks to aquatic life when managed appropriately.

From a structural perspective, the phenyl ring serves as a rigid framework that enhances the compound's stability and reactivity. The presence of multiple fluorine atoms in the pentafluoroethyl group imparts unique electronic characteristics, enabling this compound to participate in a wide range of chemical transformations. This makes it an invaluable tool in organic synthesis, particularly in the construction of complex molecules with intricate architectures.

Looking ahead, ongoing research into 1-4-(pentafluoroethyl)phenylethan-1-one is expected to unlock new avenues for its application. Collaborative efforts between academia and industry are paving the way for innovative uses in fields such as biotechnology and green chemistry. The compound's ability to function as both a building block and a functional material positions it at the forefront of modern chemical innovation.

In conclusion, CAS No. 133512-64-8, or 1-4-(pentafluoroethyl)phenylethan-1-one, stands out as a multifaceted compound with immense potential across diverse sectors. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, ensures that this compound will continue to play a pivotal role in shaping future scientific endeavors.